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Introduction
Vamidothion is an organophosphate insecticide and acaricide that was historically used to

control a range of sucking and piercing pests on various agricultural crops. As a systemic

pesticide, it is absorbed and translocated within the plant, providing protection from the inside

out. This technical guide provides an in-depth overview of the historical applications of

vamidothion, its mode of action, quantitative efficacy, and the experimental protocols used in

its study. Due to concerns regarding its toxicity, the use of vamidothion has been discontinued

in many regions, including the European Union and the United States[1].

Chemical and Physical Properties
Vamidothion is a white crystalline solid with the chemical formula C8H18NO4PS2. It is readily

soluble in many organic solvents but has low solubility in water. Key properties are summarized

in the table below.
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Property Value

IUPAC Name
O,O-dimethyl S-{2-[(1-methyl-2-methylamino-2-

oxoethyl)sulfanyl]ethyl} phosphorothioate

CAS Number 2275-23-2

Molecular Weight 287.34 g/mol

Melting Point 46-48 °C

Water Solubility 4 g/L at 25 °C

Mode of Action: Acetylcholinesterase Inhibition
Like other organophosphate insecticides, vamidothion's primary mode of action is the

inhibition of the enzyme acetylcholinesterase (AChE) in the nervous system of insects[1]. AChE

is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) at the synaptic

cleft. By inhibiting AChE, vamidothion causes an accumulation of ACh, leading to the

continuous stimulation of cholinergic receptors. This results in hyperexcitation of the nervous

system, paralysis, and ultimately, the death of the insect.

The following diagram illustrates the signaling pathway of acetylcholinesterase and its inhibition

by vamidothion.
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Caption: Signaling pathway of acetylcholinesterase and its inhibition by vamidothion.

Historical Agricultural Applications and Efficacy
Vamidothion was primarily used as a systemic insecticide and acaricide to control a variety of

sucking pests on numerous crops.

Target Pests and Crops
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Target Pest Crops

Aphids (including woolly apple aphid)
Apples, Pears, Hops, Potatoes, Sugar beet,

Cereals, Cotton, Ornamentals

Mites Fruit trees, Hops, Ornamentals

Leafhoppers Rice, Cotton

Thrips Cotton, Ornamentals

Whiteflies Cotton, Ornamentals

Application Rates and Efficacy
Application rates of vamidothion varied depending on the crop, target pest, and local

regulations. The following table summarizes some of the historically reported application rates

and efficacy data.

Crop Pest
Application
Rate (a.i.)

Efficacy Reference

Apple
Woolly apple

aphid
40-50 g/100 L

Good to

excellent control
[2]

Hops Aphids 50 g/100 L Effective control [2]

Sugar Beet Aphids 0.4-0.5 kg/ha Effective control [2]

Rice Leafhoppers 600 g/ha Effective control

Residue Levels in Crops
As a systemic insecticide, residues of vamidothion and its metabolites could be found in

treated crops. The levels of these residues decline over time after application.
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Crop
Application Rate
(a.i.)

Days After Last
Application

Residue Level
(ppm)

Apples 50 g/100 L 14 1.2

Apples 50 g/100 L 28 0.8

Pears 40 g/100 L 21 0.5

Hops (dry) 50 g/100 L 35 < 0.1

Experimental Protocols
Vamidothion Residue Analysis in Plant Material (General
Protocol)
This protocol outlines a general method for the determination of vamidothion residues in plant

materials using gas chromatography.
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Caption: Generalized workflow for vamidothion residue analysis in plant samples.

1. Sample Preparation:

A representative sample of the plant material (e.g., fruit, leaves) is collected and

homogenized to ensure uniformity.

2. Extraction:
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A known weight of the homogenized sample is extracted with a suitable organic solvent,

such as acetonitrile, to isolate the pesticide residues. This is often done using a high-speed

blender or shaker.

3. Clean-up:

The extract is then subjected to a clean-up step to remove interfering substances like

pigments, sugars, and lipids. Dispersive solid-phase extraction (d-SPE) with sorbents like

primary secondary amine (PSA) and C18 is a common technique.

4. Concentration and Reconstitution:

The cleaned-up extract is concentrated, often by evaporating the solvent under a gentle

stream of nitrogen. The residue is then redissolved in a small, known volume of a suitable

solvent for injection into the gas chromatograph.

5. Gas Chromatography (GC) Analysis:

The prepared sample is injected into a gas chromatograph equipped with a suitable capillary

column and a detector sensitive to organophosphorus compounds, such as a nitrogen-

phosphorus detector (NPD) or a mass spectrometer (MS).

6. Quantification:

The concentration of vamidothion in the sample is determined by comparing the peak area

from the sample chromatogram to a calibration curve prepared from standards of known

concentrations.

Acetylcholinesterase Activity Assay in Insects
This protocol describes a colorimetric method to determine the activity of acetylcholinesterase

in insects and assess the inhibitory effect of vamidothion. This method is based on the Ellman

assay.

1. Enzyme Extraction:

Insects are homogenized in a cold buffer solution (e.g., phosphate buffer) to extract the

proteins, including acetylcholinesterase.
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The homogenate is then centrifuged to remove cellular debris, and the supernatant

containing the enzyme is collected.

2. Assay Procedure:

The reaction mixture is prepared in a microplate well or a cuvette and typically contains:

The enzyme extract.

A buffer solution to maintain optimal pH.

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent.

The substrate, acetylthiocholine iodide (ATCI).

For inhibition studies, the enzyme extract is pre-incubated with different concentrations of

vamidothion before adding the substrate.

3. Measurement:

AChE hydrolyzes ATCI to thiocholine and acetate.

The produced thiocholine reacts with DTNB to form a yellow-colored product, 5-thio-2-

nitrobenzoate (TNB), which absorbs light at 412 nm.

The rate of the reaction is monitored by measuring the increase in absorbance at 412 nm

over time using a spectrophotometer or a microplate reader.

4. Data Analysis:

The enzyme activity is calculated from the rate of change in absorbance.

For inhibition studies, the percentage of inhibition is calculated by comparing the activity in

the presence of vamidothion to the activity of a control without the inhibitor. The IC50 value

(the concentration of inhibitor that causes 50% inhibition) can then be determined.
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Acute Oral Toxicity (LD50) Determination in Rats
(General Protocol)
This protocol outlines the general steps for determining the median lethal dose (LD50) of a

substance like vamidothion in rats.

1. Animal Selection and Acclimatization:

Healthy, young adult rats of a specific strain are selected.

The animals are acclimatized to the laboratory conditions for at least one week before the

experiment.

2. Dose Preparation and Administration:

Vamidothion is dissolved or suspended in a suitable vehicle (e.g., corn oil, water).

A range of doses is prepared.

A single dose is administered to each group of animals via oral gavage. A control group

receives only the vehicle.

3. Observation:

The animals are observed for signs of toxicity and mortality at regular intervals for a specified

period, typically 14 days.

Observations include changes in behavior, appearance, weight, and any signs of illness.

4. Data Collection and Analysis:

The number of mortalities in each dose group is recorded.

The LD50 value and its 95% confidence limits are calculated using appropriate statistical

methods, such as probit analysis.

Conclusion
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Vamidothion was a historically significant organophosphate insecticide and acaricide used to

protect a variety of crops from sucking pests. Its efficacy stemmed from its systemic nature and

its potent inhibition of acetylcholinesterase. However, due to its toxicity profile, its use has been

largely phased out in many parts of the world. The technical information and experimental

protocols provided in this guide offer a comprehensive overview for researchers and

professionals in the fields of agriculture, toxicology, and drug development, serving as a

valuable historical reference and a basis for understanding the properties and assessment of

similar compounds.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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